Cas no 872862-70-9 (N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide
• CAS No: 872862-70-9
• MF: C₁₉H₂₃N₃O₅S₂
• MW: 437.533022165298
• CID: 5509471
• Update Time: 2025-07-18

N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide
• N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C19H23N3O5S2/c1-14-5-7-16(8-6-14)29(25,26)22-9-3-10-27-17(22)13-21-19(24)18(23)20-12-15-4-2-11-28-15/h2,4-8,11,17H,3,9-10,12-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key： QTZXWZVWPZHFGK-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCCO1)(=O)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 437.108
• Monoisotopic Mass: 437.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide

Introduction to N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide (CAS No. 872862-70-9)

N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its unique CAS number 872862-70-9, belongs to a class of molecules that exhibit promising pharmacological properties. The intricate structure of this molecule, featuring a 1,3-oxazinan core and thiophene substituents, makes it a subject of intense study for its potential applications in drug development.

The 1,3-oxazinan ring is a key structural motif in this compound, contributing to its stability and reactivity. This heterocyclic ring system has been extensively studied for its role in various biological processes and its potential as a scaffold for drug design. The presence of a 4-methylbenzenesulfonyl group further enhances the molecular complexity, providing additional functional sites for interaction with biological targets. This combination of structural features makes N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide a fascinating subject for researchers exploring novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteric replacements and structure-activity relationships (SAR) in designing effective drugs. The thiophene moiety in this compound is particularly noteworthy, as it has been shown to influence the pharmacokinetic and pharmacodynamic properties of various pharmaceuticals. The interaction between the thiophene ring and biological targets can lead to the development of more selective and potent drugs. This has prompted researchers to explore derivatives of N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide to optimize these interactions.

In the context of drug discovery, the synthesis and characterization of this compound are crucial steps in understanding its potential as a lead molecule. The use of advanced synthetic techniques has enabled the preparation of increasingly complex molecules with tailored properties. The 1,3-oxazinan core provides a stable framework for further functionalization, allowing researchers to modify specific regions of the molecule to improve its biological activity. This flexibility has been exploited in the development of novel analogs that exhibit enhanced efficacy and reduced toxicity.

The role of computational methods in drug design has also been instrumental in studying N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide. Molecular modeling techniques have provided insights into the binding modes of this compound with various biological targets, including enzymes and receptors. These studies have helped identify key interactions that contribute to its pharmacological effects. Additionally, computational methods have been used to predict the metabolic stability and pharmacokinetic properties of this compound, which are critical factors in drug development.

Current research in the field of chemical biology has emphasized the need for multifunctional compounds that can address multiple targets simultaneously. N'-{3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(thiophen-2-yl)methylethanediamide fits well into this paradigm, as its structure allows for interactions with multiple biological pathways. This has led to investigations into its potential applications in treating complex diseases such as cancer and inflammatory disorders. The ability to modulate multiple targets with a single molecule offers significant advantages over traditional monotherapies.

The synthesis of this compound involves several sophisticated steps that highlight the expertise required in modern organic chemistry. The preparation of the 1,3-oxazinan core requires careful control of reaction conditions to ensure high yield and purity. Subsequent functionalization with the 4-methylbenzenesulfonyl group and the thiophene moiety further demonstrates the complexity involved in constructing such molecules. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently, reducing both time and cost associated with drug development.

The pharmacological evaluation of N'-{3-(4-methylbenzenesulfonyl)-1,3-oxtazinanmethylene}-N-(thiophenemethylene)amidine has revealed several interesting properties that make it a promising candidate for further investigation. Initial studies have shown that this compound exhibits inhibitory activity against various enzymes relevant to disease pathways. The precise mechanism by which it exerts its effects is still under investigation, but preliminary data suggest that it interacts with key residues on these enzymes, leading to altered enzyme activity.

One area of particular interest is the potential use of this compound as an inhibitor of kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression. The structural features of N'-{3-(4-methylbenzenesulfonyl)-1,3-oxtazinanmethylene}-N-(thiophenemethylene)amidine make it an attractive candidate for developing kinase inhibitors due to its ability to bind tightly to target proteins. Further studies are needed to optimize its selectivity and efficacy against specific kinases while minimizing off-target effects.

The development of novel therapeutic agents often involves iterative cycles of synthesis, testing, and refinement based on experimental data. The case of N'-{3-(4-methylbenzenesulfonyl)-1,3-oxtazinanmethylene}-N-(thiophenemethylene)amidine exemplifies this process well. Researchers have synthesized various derivatives of this compound with modifications aimed at improving its pharmacological properties. These efforts have led to compounds with enhanced potency and selectivity against specific biological targets.

The integration of experimental data with computational modeling has been crucial in guiding these synthetic efforts. By combining traditional wet chemistry techniques with cutting-edge computational methods, researchers can design molecules with desired properties more efficiently than ever before. This interdisciplinary approach has accelerated progress in drug discovery and holds promise for future developments involving N'-{3-(4-methylbenzenesulfonyl)-1,3-oxtazinanmethylene}-N-(thiophenemethylene)amidine.

In conclusion,N'-{3-(4-methylbenzenesulfonyl)-1, 1, oxazinan- 2- ylmethyl-N^(- ₂)methylethanediamide (CAS No. 872862^-70_-9) > represents an exciting advancement in pharmaceutical research due to its complex structure and promising pharmacological properties.
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